Cas no 286367-77-9 (2-Chloro-acetyl-2-13C Chloride)

2-Chloro-acetyl-2-13C Chloride is a stable isotope-labeled compound used as a versatile intermediate in organic synthesis and pharmaceutical research. The incorporation of carbon-13 (13C) at the 2-position enables precise tracking in metabolic studies and NMR spectroscopy, enhancing analytical accuracy. This reagent is particularly valuable for synthesizing isotopically labeled pharmaceuticals, agrochemicals, and other fine chemicals, where isotopic purity is critical. Its reactive chloroacetyl group facilitates efficient acylation reactions, making it a useful building block for complex molecular structures. The compound is supplied with high isotopic enrichment and chemical purity, ensuring reliable performance in research and industrial applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.

2-Chloro-acetyl-2-13C Chloride structure

286367-77-9 structure

Product Name:2-Chloro-acetyl-2-13C Chloride

CAS No:286367-77-9

MF:C₂H₂Cl₂O

MW:113.93533372879

CID:5730178

PubChem ID:71309121

Update Time:2025-05-24

2-Chloro-acetyl-2-13C Chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-acetyl-2-13C Chloride
- Chloroacetyl chloride-2-13C, 99 atom % 13C
- SCHEMBL1331358
- 286367-77-9
- Inchi： 1S/C2H2Cl2O/c3-1-2(4)5/h1H2/i1+1
- InChI Key： VGCXGMAHQTYDJK-OUBTZVSYSA-N
- SMILES： Cl[13CH2]C(=O)Cl

Computed Properties

Exact Mass: 112.9516249g/mol
Monoisotopic Mass: 112.9516249g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 42.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 17.1Å²

2-Chloro-acetyl-2-13C Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C363170-50mg	2-Chloro-acetyl-2-13C Chloride	286367-77-9	50mg	$ 155.00	2023-04-18
TRC	C363170-100mg	2-Chloro-acetyl-2-13C Chloride	286367-77-9	100mg	$ 293.00	2023-04-18
TRC	C363170-250mg	2-Chloro-acetyl-2-13C Chloride	286367-77-9	250mg	$ 800.00	2023-09-08

2-Chloro-acetyl-2-13C Chloride Related Literature

1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

286367-77-9 (2-Chloro-acetyl-2-13C Chloride) Related Products

Recommended suppliers

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

TAIXING JOXIN BIO-TEC CO.,LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent